Cas no 1396884-67-5 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide
• CAS No: 1396884-67-5
• MF: C₂₅H₂₅NO₄
• MW: 403.47030711174
• CID: 6287909
• PubChem ID: 71781911
• Update Time: 2025-05-21

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3,3-diphenylpropanamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3,3-diphenylpropanamide
• 1396884-67-5
• VU0525125-1
• F5857-3177
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3,3-diphenylpropanamide
• AKOS024523965

• Inchi： 1S/C25H25NO4/c1-25(28,20-12-13-22-23(14-20)30-17-29-22)16-26-24(27)15-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-14,21,28H,15-17H2,1H3,(H,26,27)
• InChI Key： PZFQRDXEBCPKNR-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=C2C(=C1)OCO2)CNC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 403.17835828g/mol
• Monoisotopic Mass: 403.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide

Research Brief on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide (CAS: 1396884-67-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds with potential therapeutic applications. Among these, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide (CAS: 1396884-67-5) has emerged as a compound of interest due to its unique structural properties and pharmacological potential. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound, characterized by the CAS number 1396884-67-5, features a benzodioxole moiety linked to a hydroxypropyl-diphenylpropanamide scaffold. Recent studies have explored its synthesis through multi-step organic reactions, optimizing yield and purity for further pharmacological evaluation. The structural complexity of this compound suggests its potential as a modulator of specific biological targets, particularly in the central nervous system (CNS) and inflammatory pathways.

In vitro and in vivo studies have demonstrated that N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide exhibits notable activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Preliminary data indicate its potential as an anxiolytic or antidepressant agent, with a favorable safety profile in animal models. Additionally, its anti-inflammatory properties have been investigated, suggesting possible applications in treating neuroinflammatory disorders.

Further research has focused on the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed moderate bioavailability and a half-life conducive to therapeutic dosing regimens. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, supporting its potential as a lead compound for further optimization.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as scalability of synthesis, long-term toxicity, and specificity of action require further investigation. Ongoing research aims to address these gaps, with particular emphasis on structure-activity relationship (SAR) studies to enhance efficacy and reduce off-target effects.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,3-diphenylpropanamide (CAS: 1396884-67-5) represents a promising candidate in the field of medicinal chemistry. Its dual activity in modulating CNS and inflammatory pathways positions it as a versatile compound for further development. Future studies should focus on preclinical validation and the exploration of its therapeutic potential in relevant disease models.